Cas no 1366909-19-4 (1-(tert-butoxy)carbonyl-4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1366909-19-4
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• CID: 6007570
• PubChem ID: 165722882
• Update Time: 2025-06-08

1-(tert-butoxy)carbonyl-4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1456311
• 1-[(tert-butoxy)carbonyl]-4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid
• 1366909-19-4

• Inchi： 1S/C15H21NO4S/c1-9-5-6-12(21-9)10-7-16(8-11(10)13(17)18)14(19)20-15(2,3)4/h5-6,10-11H,7-8H2,1-4H3,(H,17,18)
• InChI Key： WCDDALSORBOSAO-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1CN(C(=O)OC(C)(C)C)CC1C(=O)O

Computed Properties

• Exact Mass: 311.11912932g/mol
• Monoisotopic Mass: 311.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.1Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-(tert-butoxy)carbonyl-4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1366909-19-4)

1-(tert-butoxy)carbonyl-4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid, identified by the CAS number 1366909-19-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of this molecule, particularly its incorporation of a tert-butoxy carbonyl group and a 5-methylthiophen-2-yl moiety, contribute to its unique chemical properties and reactivity, which are exploited in various synthetic applications.

The tert-butoxy carbonyl group (Boc group) is a well-known protecting group in organic synthesis, widely used to shield carboxylic acids during functionalization processes. Its stability under a variety of reaction conditions makes it an ideal choice for multi-step syntheses, ensuring that the carboxylic acid functionality remains intact until the final stage of drug development. In contrast, the 5-methylthiophen-2-yl substituent introduces a heterocyclic aromatic ring system, which is known for its ability to enhance binding affinity and metabolic stability in drug candidates. Thiophene derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The combination of these structural elements in 1-(tert-butoxy)carbonyl-4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid positions it as a versatile building block for medicinal chemists. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. The pyrrolidine core, present in this molecule, is another common motif in bioactive scaffolds, known for its ability to mimic natural product structures and interact with biological targets effectively.

Recent studies have demonstrated the potential of thiophene-pyrrolidine hybrids as inhibitors of various enzymatic targets. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The 5-methylthiophen-2-yl group not only contributes to the molecular diversity but also enhances the solubility and bioavailability of drug candidates, critical factors for clinical efficacy. Furthermore, the Boc protection on the carboxylic acid moiety allows for selective deprotection at later stages of synthesis, facilitating the introduction of additional functional groups without unwanted side reactions.

The synthesis of 1-(tert-butoxy)carbonyl-4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid involves a series of well-established organic transformations, including condensation reactions, cyclization processes, and protective group chemistry. The precise control over reaction conditions is essential to achieve high yields and purity levels required for pharmaceutical applications. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to optimize the production process and enhance scalability.

In the context of drug development, this compound serves as a key intermediate in the synthesis of more complex molecules. Its structural framework can be modified through various chemical strategies to explore new pharmacological profiles. For example, replacing or altering the 5-methylthiophen-2-yl group with other aromatic or heterocyclic substituents can lead to novel derivatives with distinct biological activities. Such modifications are guided by computational modeling and experimental data to identify optimal leads for further optimization.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in addressing unmet medical needs. 1-(tert-butoxy)carbonyl-4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid exemplifies how combining functionalized heterocycles with protective groups can yield highly versatile intermediates. These intermediates are instrumental in generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery pipelines.

Moreover, the compound’s stability under various storage conditions makes it suitable for long-term projects in medicinal chemistry research. Its compatibility with standard purification techniques ensures that researchers can obtain high-quality material for structural elucidation and biological testing. Advanced analytical methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are routinely employed to confirm the identity and purity of synthesized intermediates like this one.

The integration of computational chemistry into drug discovery has further accelerated the development process for compounds like 1-(tert-butoxy)carbonyl-4-(5-methylthiophen-2-yl)pyrrolidine-3-carboxylic acid. Molecular docking studies and virtual screening allow researchers to predict binding interactions between potential drug candidates and target proteins with remarkable accuracy. This approach has been instrumental in identifying lead compounds that exhibit high affinity and selectivity for therapeutic targets.

In conclusion,1-(tert-butoxy)carbonyl-4-(5-methylthiophen-2-y l)pyrrolidine -3-carboxylic acid (CAS No. 1366909 -19 -4 ) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential biological applications . Its role as an intermediate in synthesizing novel therapeutics underscores its importance in ongoing research efforts aimed at addressing complex diseases . As methodologies continue to evolve , this compound will likely remain at forefront of medicinal chemistry innovation .